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Compound of Interest

Compound Name: YM281

Cat. No.: B12405700

For Researchers, Scientists, and Drug Development Professionals

Introduction

YM281 is a potent and selective proteolysis-targeting chimera (PROTAC) that induces the
degradation of Enhancer of zeste homolog 2 (EZH2).[1][2] As a heterobifunctional molecule,
YM281 recruits the von Hippel-Lindau (VHL) E3 ubiquitin ligase to the EZH2 protein, leading to
its ubiquitination and subsequent degradation by the proteasome.[1][2] This targeted protein
degradation offers a powerful therapeutic strategy for cancers where EZH2 is overexpressed or
dysregulated. Accurate and consistent preparation of YM281 stock solutions is critical for
obtaining reliable and reproducible results in both in vitro and in vivo studies. This document
provides a detailed protocol for the preparation, storage, and handling of YM281 stock
solutions in dimethyl sulfoxide (DMSO).

Data Presentation

ble 1: Chemical and Physical ies of

Property Value

CAS Number 2230914-84-6
Molecular Formula Cs6H71N709S
Molecular Weight 1018.27 g/mol [3]
Appearance Solid powder|[3]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12405700?utm_src=pdf-interest
https://www.benchchem.com/product/b12405700?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10835131/
https://www.researchgate.net/publication/352913581_Design_Synthesis_and_Evaluation_of_VHL-Based_EZH2_Degraders_to_Enhance_Therapeutic_Activity_against_Lymphoma
https://www.benchchem.com/product/b12405700?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10835131/
https://www.researchgate.net/publication/352913581_Design_Synthesis_and_Evaluation_of_VHL-Based_EZH2_Degraders_to_Enhance_Therapeutic_Activity_against_Lymphoma
https://www.benchchem.com/product/b12405700?utm_src=pdf-body
https://www.benchchem.com/product/b12405700?utm_src=pdf-body
https://www.benchchem.com/product/b12405700?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22065231/
https://pubmed.ncbi.nlm.nih.gov/22065231/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Table 2: Solubility of YM281

Solvent Concentration Notes

Requires ultrasonication and
DMSO 125 mg/mL (122.76 mM) warming to 60°C for complete

dissolution.[3]

ble 3: led < - ondit

Storage .
Format Duration Notes
Temperature
) Protect from light and
Solid Powder -20°C 3 years[3] ]
moisture.
Aliguot to avoid
DMSO Stock Solution -80°C 1 year[3] repeated freeze-thaw

cycles.

Experimental Protocols
Materials

e YM281 powder

¢ Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO), cell culture grade
» Sterile, amber-colored microcentrifuge tubes or glass vials

o Calibrated analytical balance

o Vortex mixer

» Water bath or sonicator

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Protocol for Preparing a 10 mM YM281 Stock Solution in
DMSO

1. Calculation:

o To prepare a 10 mM stock solution, the required mass of YM281 needs to be calculated
based on its molecular weight (1018.27 g/mol ).

e Mass (mg) =10 mM * 1018.27 g/mol * Volume (L) * 1000 mg/g
e For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution:
o Mass (mg) = 10 * 1018.27 * 0.001 * 1000 = 10.18 mg
2. Weighing the Compound:
e Don appropriate PPE.
» Tare a sterile, amber microcentrifuge tube on a calibrated analytical balance.
o Carefully weigh out the calculated mass of YM281 powder directly into the tared tube.
3. Dissolution:
e Add the calculated volume of anhydrous DMSO to the tube containing the YM281 powder.
o Cap the tube securely and vortex thoroughly for 2-3 minutes.

e Due to the high concentration and nature of the compound, gentle warming and sonication
are recommended to ensure complete dissolution.[3]

o Warming: Place the tube in a water bath set to a maximum of 60°C for 5-10 minutes.

o Sonication: Alternatively, or in combination with warming, sonicate the tube in a bath
sonicator for 10-15 minutes.

¢ Visually inspect the solution to ensure there are no visible particles or precipitate. The
solution should be clear.
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. Aliquoting and Storage:

Once the YM281 is completely dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile, amber microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw
cycles, which can lead to compound degradation and precipitation.

Label each aliquot clearly with the compound name (YM281), concentration (10 mM),
solvent (DMSO), and the date of preparation.

Store the aliquots at -80°C for long-term storage.[3]
. Quality Control:

It is good practice to confirm the concentration of the final stock solution using a suitable
analytical method, such as High-Performance Liquid Chromatography (HPLC), if available.

When preparing working solutions for cell-based assays, ensure the final concentration of
DMSO is kept low (typically below 0.1% v/v) to avoid solvent-induced cytotoxicity.

Mandatory Visualization

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12405700?utm_src=pdf-body
https://www.benchchem.com/product/b12405700?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22065231/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Calculate required mass of YM281
and volume of DMSO
Weigh YM281 powder

into a sterile tube
Gdd anhydrous DMSO)

Vortex, warm (<60°C),
and/or sonicate

A

Not Dissolved

Visually inspect for
complete dissolution

Dissolved

Storage
y

Gliquot into single-use tubes)
Store at -80°C

Ready for Use

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cellular Environment

YM281
(PROTAC)

EZH2 Ubiquitin
(Target Protein) (Ub)

VHL E3 Ligase g

Recruited by YM281

EZH2-YM281-VHL
Ternary Complex

biquitination

Poly-ubiquitinated

26S Proteasome

Degradation

—
- —_——

Kat Degraded EZH2
. Fragments s

~
S ==—"

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12405700?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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